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Compound of Interest

Compound Name: JINJ-42041935

Cat. No.: B608221

. Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal
of investigational compounds like INJ-42041935, a potent HIF-PHD inhibitor, is a critical
component of laboratory safety and regulatory compliance. This guide provides essential,
immediate safety and logistical information for the proper disposal of INJ-42041935, ensuring

the protection of personnel and the environment.

Core Chemical and Safety Data

JNJ-42041935, also known as HIF-PHD Inhibitor Il, is a halogenated benzimidazole derivative.
A comprehensive understanding of its chemical and safety properties is fundamental to its

correct disposal. The following table summarizes key quantitative data for JNJ-42041935.

Property

Value

Chemical Name

1-(6-chloro-5-(trifluoromethoxy)-1H-
benzo[d]imidazol-2-yl)-1H-pyrazole-4-carboxylic

acid
Molecular Formula C12He6CIF3N403
Molecular Weight 346.65 g/mol
Physical Form Solid

Storage Class

11 - Combustible Solids

Water Hazard Class (WGK)

3 - Severely hazardous to water
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Step-by-Step Disposal Protocol

While a specific Safety Data Sheet (SDS) for INJ-42041935 was not directly available, general
procedures for the disposal of combustible, water-hazardous solid chemical waste should be
strictly followed. Adherence to local, state, and federal regulations is paramount.

1. Personal Protective Equipment (PPE): Before handling JNJ-42041935 for disposal, ensure
appropriate PPE is worn, including:

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)
o Laboratory coat

2. Waste Collection and Segregation:

» Solid Waste: Collect unadulterated JNJ-42041935 powder in a clearly labeled, sealed
container designated for chemical waste. Do not mix with other waste types.

» Contaminated Materials: Any materials that have come into contact with INJ-42041935,
such as weighing paper, pipette tips, and contaminated gloves, should be collected in a
separate, clearly labeled hazardous waste container.

e Solutions: For solutions of INJ-42041935, absorb the liquid with an inert absorbent material
(e.g., vermiculite, dry sand). Once absorbed, treat the material as solid chemical waste.

3. Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"INJ-42041935," and any other information required by your institution's environmental
health and safety (EHS) department.

o Store the sealed waste containers in a designated, well-ventilated hazardous waste
accumulation area, away from incompatible materials.

4. Final Disposal:
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o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed chemical waste disposal contractor.

» Provide the waste disposal service with all available information on the chemical's properties
and hazards.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of INJ-42041935.
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JNJ-42041935 Disposal Workflow

Start: Identify INJ-42041935 Waste

Assess Waste Form

Solid Liquid Contaminated

Solution Contaminated Labware

Solid Powder

Absorb with Inert Material

y

Collect in Separate Labeled
Hazardous Waste Container

Treat Absorbed Material
as Solid Waste

:

Collect in Labeled
Hazardous Waste Container

AN

Store in Designated
Hazardous Waste Area

:

Contact Environmental Health & Safety (EHS)

Arrange for Professional Disposal

Click to download full resolution via product page

JNJ-42041935 Disposal Workflow
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety protocols and the relevant local, state, and federal regulations before handling
or disposing of any chemical waste.

 To cite this document: BenchChem. [Navigating the Safe Disposal of INJ-42041935: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608221#inj-42041935-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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